N-((1-benzylpiperidin-4-yl)methyl)-2-methoxy-4,5-dimethylbenzenesulfonamide

• IUPAC Name: N-[(1-benzylpiperidin-4-yl)methyl]-2-methoxy-4,5-dimethylbenzenesulfonamide
• InChI: InChI=1S/C22H30N2O3S/c1-17-13-21(27-3)22(14-18(17)2)28(25,26)23-15-19-9-11-24(12-10-19)16-20-7-5-4-6-8-20/h4-8,13-14,19,23H,9-12,15-16H2,1-3H3
• InChI Key: QHBWCEOLVTYIRB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)NCC2CCN(CC2)CC3=CC=CC=C3)OC
• Molecular Formula: C22H30N2O3S
• Molecular Weight: 402.6 g/mol

Description

“N-((1-benzylpiperidin-4-yl)methyl)-2-methoxy-4,5-dimethylbenzenesulfonamide” is a complex organic compound. It contains a benzylpiperidine group, which is often found in pharmaceuticals and exhibits biological activity. The methoxy group and the benzenesulfonamide group are also common in medicinal chemistry.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and reagents used. Benzylpiperidines can participate in a variety of reactions, but without specific context, it’s challenging to predict the reactions for this compound.

Scientific Research Applications

Photodynamic Therapy Applications

A study by Pişkin, Canpolat, and Öztürk (2020) describes the synthesis and characterization of new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups. These derivatives show promising properties as photosensitizers for photodynamic therapy, demonstrating good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, which are crucial for Type II mechanisms in treating cancer (Pişkin, Canpolat, & Öztürk, 2020).

Antifungal and Anti-HIV Activities

Zareef, Iqbal, Al-Masoudi, Zaidi, Arfan, and Shahzad (2007) synthesized a series of novel benzenesulfonamides with 2,5-disubstituted-1,3,4-oxadiazole moiety. These compounds were screened for their antifungal and anti-HIV activities, showcasing the potential of benzenesulfonamide derivatives in therapeutic applications against fungal infections and HIV (Zareef et al., 2007).

DNA Binding and Cleavage, Anticancer Activities

Research by González-Álvarez et al. (2013) on mixed-ligand copper(II)-sulfonamide complexes revealed their significant DNA binding, cleavage abilities, and anticancer activities. These complexes demonstrate varying affinities to DNA, influenced by the sulfonamide derivative, and show potential in inducing apoptosis in cancer cells, highlighting their therapeutic prospects in oncology (González-Álvarez et al., 2013).

Enzyme Inhibition and Molecular Docking Studies

Abbasi et al. (2018) synthesized a series of N-(4-methoxyphenethyl)-N-(substituted)-4-methylbenzenesulfonamides, demonstrating significant acetylcholinesterase inhibitory activity. These compounds, especially N-(4-Methoxyphenethyl)-4-methyl-N-(2-propyl)benzensulfonamide, showed potential as therapeutic agents for Alzheimer’s disease, supported by molecular docking studies that revealed competitive inhibition mechanisms (Abbasi et al., 2018).

Safety and Hazards

The safety and hazards associated with this compound would depend on its structure and biological activity. It’s important to handle all chemicals with appropriate safety measures. Without specific data, it’s difficult to provide a detailed safety profile.

Future Directions

The future research directions would depend on the biological activity of this compound. If it shows promising activity in preliminary studies, it could be further optimized and studied in more detail.